Cas no 83663-36-9 (5-Bromo-2,3-dichlorothiophene)

• Product Name: 5-Bromo-2,3-dichlorothiophene
• CAS No: 83663-36-9
• MF: C₄HBrCl₂S
• MW: 231.925737142563
• MDL: MFCD23135682
• CID: 1038701
• PubChem ID: 12792381
• Update Time: 2025-04-23

5-Bromo-2,3-dichlorothiophene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dichlorothiophene
• 5-Brom-2,3-dichlor-thiophen
• 5-bromo-2,3-dichloro-thiophene
• MFCD23135682
• EN300-139091
• SCHEMBL23531761
• 83663-36-9
• DTXSID20510010
• CS-0157907
• AS-76947
• AKOS016002592

• MDL： MFCD23135682
• Inchi： 1S/C4HBrCl2S/c5-3-1-2(6)4(7)8-3/h1H
• InChI Key： OLGYPVCRHVQYRC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(S1)Cl)Cl

Computed Properties

• Exact Mass: 229.83600
• Monoisotopic Mass: 229.83594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 3.81740

5-Bromo-2,3-dichlorothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 5-Bromo-2,3-dichlorothiophene

5-Bromo-2,3-dichlorothiophene (CAS No. 83663-36-9): Properties, Applications, and Market Insights

5-Bromo-2,3-dichlorothiophene (CAS No. 83663-36-9) is a halogenated thiophene derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure, serves as a versatile building block for the development of advanced materials and bioactive molecules. With the increasing demand for halogenated heterocycles in research and industrial applications, 5-Bromo-2,3-dichlorothiophene has emerged as a critical intermediate in modern chemistry.

The molecular formula of 5-Bromo-2,3-dichlorothiophene is C₄HBrCl₂S, and it features a thiophene ring substituted with bromine at the 5-position and chlorine atoms at the 2- and 3-positions. This arrangement imparts distinct electronic and steric properties, making it highly reactive in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. Researchers often utilize this compound to synthesize complex thiophene-based polymers, which are pivotal in the development of organic semiconductors and conductive materials.

One of the most prominent applications of 5-Bromo-2,3-dichlorothiophene is in the pharmaceutical industry, where it serves as a precursor for the synthesis of drug candidates targeting various diseases. Its structural motif is frequently found in molecules with antimicrobial, antiviral, and anti-inflammatory properties. Recent studies have explored its potential in designing kinase inhibitors and GPCR modulators, aligning with the growing interest in targeted therapies and personalized medicine.

In material science, 5-Bromo-2,3-dichlorothiophene is a key component in the fabrication of organic electronic devices, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to facilitate π-conjugation and charge transport makes it invaluable for developing high-performance materials. With the global push toward sustainable energy solutions, researchers are increasingly investigating thiophene derivatives for next-generation renewable energy technologies.

The market for halogenated thiophenes like 5-Bromo-2,3-dichlorothiophene is expanding, driven by advancements in synthetic methodologies and the rising demand for specialty chemicals. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of academic and industrial laboratories. Additionally, the compound's role in green chemistry initiatives has spurred interest in eco-friendly synthesis routes, such as catalytic halogenation and solvent-free reactions.

From a regulatory perspective, 5-Bromo-2,3-dichlorothiophene is handled under standard laboratory safety protocols. While it is not classified as a hazardous substance under most jurisdictions, proper handling and disposal practices are essential to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines when working with this compound.

In summary, 5-Bromo-2,3-dichlorothiophene (CAS No. 83663-36-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique properties and reactivity make it a valuable tool for scientists exploring innovative solutions in drug discovery and renewable energy. As research continues to uncover new uses for this molecule, its significance in the chemical industry is expected to grow exponentially.